Cas no 1207007-63-3 (2-(4-bromophenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine)

• Product Name: 2-(4-bromophenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine
• CAS No: 1207007-63-3
• MF: C₂₀H₁₆BrN₃S
• MW: 410.330142021179
• CID: 5391419
• Update Time: 2025-05-21

2-(4-bromophenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-4-[[(2-methylphenyl)methyl]thio]pyrazolo[1,5-a]pyrazine
• 2-(4-bromophenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C20H16BrN3S/c1-14-4-2-3-5-16(14)13-25-20-19-12-18(23-24(19)11-10-22-20)15-6-8-17(21)9-7-15/h2-12H,13H2,1H3
• InChI Key： UXSZLBPWLYLGSE-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(Br)C=C3)=NN1C=CN=C2SCC1=CC=CC=C1C

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -1.38±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-bromophenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

Compound CAS No. 1207007-63-3: 2-(4-bromophenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

The compound CAS No. 1207007-63-3, also known as 2-(4-bromophenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolopyrazines, which are known for their unique electronic properties and potential applications in drug design and optoelectronic devices.

The molecular structure of this compound is characterized by a pyrazolo[1,5-a]pyrazine core, which is a bicyclic system consisting of two fused rings: a pyrazole ring and a pyrazine ring. This core is substituted at the 2-position with a 4-bromophenyl group and at the 4-position with a [(2-methylphenyl)methyl]sulfanyl group. The bromophenyl substituent introduces electron-withdrawing effects, while the sulfanyl group contributes to sulfur-based interactions, potentially influencing the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of pyrazolopyrazines in the development of new therapeutic agents. For instance, researchers have explored the potential of this compound as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways. The bromophenyl group has been shown to enhance the compound's ability to bind to protein targets, making it a promising candidate for anti-cancer drug development.

In addition to its medicinal applications, this compound has also been investigated for its electronic properties. The pyrazolo[1,5-a]pyrazine core exhibits strong fluorescence under UV light, which makes it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in synthetic methods have enabled the efficient synthesis of this compound, facilitating its application in materials science.

The synthesis of 2-(4-bromophenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolo[1,5-a]pyrazine core through cyclization reactions and subsequent substitution reactions to introduce the functional groups. The use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, making it suitable for applications where environmental safety is a concern. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, CAS No. 1207007-63-3, or 2-(4-bromophenyl)-4-{[(2-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.